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Compound of Interest

Compound Name: Sodium cacodylate

Cat. No.: B1681037 Get Quote

Technical Support Center: Cacodylate Buffer
This technical support center provides troubleshooting guidance and frequently asked

questions regarding the use of cacodylate buffer, with a specific focus on addressing the issue

of cloudy precipitate formation upon refrigeration.

Frequently Asked Questions (FAQs)
Q1: What is cacodylate buffer and what is it used for?

A1: Sodium cacodylate is an organoarsenic compound used to prepare a buffer solution

effective in the pH range of 5.0 to 7.4.[1] It is commonly utilized in electron microscopy and

biological sample preparation.[1][2] A key advantage of cacodylate buffer is that it does not

form precipitates with calcium, unlike phosphate buffers.[3]

Q2: I observed a cloudy precipitate in my cacodylate buffer after storing it in the refrigerator.

What could be the cause?

A2: While cacodylate buffer is generally stable at refrigerated temperatures, precipitate

formation can occur due to several factors. These may include using a buffer concentration that

is too high, impurities in the reagents or water, or improper pH adjustment. Suboptimal storage

conditions can also contribute to this issue.

Q3: Is it standard practice to store cacodylate buffer at 4°C?
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A3: Yes, it is common to store cacodylate buffer solutions at refrigerated temperatures (0-5°C).

[4] Properly prepared cacodylate buffer can be stored for several months at 4°C.[5]

Q4: Can the pH of the cacodylate buffer affect its stability at low temperatures?

A4: Cacodylate buffer is known for its pH stability with minimal changes in response to

temperature fluctuations, especially when compared to Tris buffers.[5] However, ensuring the

pH is correctly set to the desired value (typically between 7.2 and 7.4 for biological

applications) during preparation is crucial for its overall stability.[6]

Q5: Are there any safety precautions I should be aware of when handling cacodylate buffer?

A5: Yes, cacodylate buffer contains arsenic and is therefore toxic and a potential carcinogen.[7]

It should be handled with appropriate personal protective equipment, and waste must be

disposed of according to institutional and governmental guidelines.

Troubleshooting Guide: Cloudy Precipitate in
Refrigerated Cacodylate Buffer
If you encounter a cloudy precipitate in your refrigerated cacodylate buffer, follow these steps to

identify and resolve the issue.

Step 1: Verify Buffer Preparation Protocol

Ensure that the buffer was prepared according to the established protocol. Pay close attention

to the final concentrations of the components and the pH adjustment.

Step 2: Assess Reagent and Water Quality

Impurities in the sodium cacodylate or the water used for preparation can lead to

precipitation. Use high-purity, reagent-grade sodium cacodylate and deionized, distilled, or

similarly purified water.

Step 3: Review Buffer Concentration

While cacodylic acid is highly soluble in water, preparing a buffer with a concentration that is

too high may lead to saturation and precipitation at lower temperatures.[8][9] Most protocols for
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electron microscopy utilize a concentration of 0.1 M to 0.2 M.

Step 4: Check for Contamination

Contamination from other chemicals or microbial growth can cause cloudiness. Ensure all

glassware is thoroughly cleaned and that the buffer is stored in a sealed, sterile container.

Step 5: Re-dissolving the Precipitate

Gently warm the buffer to room temperature. If the precipitate dissolves, it may be due to

concentration-related issues at low temperatures. If it does not dissolve, the precipitate is likely

due to contamination or a chemical reaction. In this case, it is best to discard the buffer and

prepare a fresh batch.

Experimental Protocols
Preparation of 0.2 M Sodium Cacodylate Buffer Stock Solution (pH 7.4)

Dissolve Sodium Cacodylate: In a clean beaker, dissolve 42.8 g of sodium cacodylate
trihydrate (MW = 214.03 g/mol ) in approximately 800 mL of high-purity water.

Adjust pH: While stirring, carefully adjust the pH of the solution to 7.4 using a calibrated pH

meter and dropwise addition of 0.2 M HCl.

Final Volume: Once the desired pH is reached, transfer the solution to a 1 L volumetric flask

and add high-purity water to bring the final volume to 1 L.

Sterilization and Storage: Filter-sterilize the buffer through a 0.22 µm filter into a sterile

container. Store at 4°C.

Quantitative Data Summary
While specific solubility data for sodium cacodylate at 4°C is not readily available in the

provided search results, the following table summarizes the known solubility at room

temperature. The general trend for most salts is a decrease in solubility with decreasing

temperature.
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Compound Formula
Molecular Weight (
g/mol )

Solubility in Water
at 25°C

Cacodylic Acid C₂H₇AsO₂ 138.00 2000 mg/mL[9]

Sodium Cacodylate

Trihydrate
C₂H₁₀AsNaO₃ 180.01 Soluble
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Cloudy Precipitate Observed in Refrigerated Cacodylate Buffer

Step 1: Verify Buffer Preparation Protocol

Step 2: Assess Reagent and Water Quality

Step 3: Review Buffer Concentration

Step 4: Check for Contamination

Step 5: Gently warm buffer to room temperature

Precipitate Dissolves?

Use with caution; consider preparing a fresh, lower concentration batch

Yes

Discard buffer and prepare a fresh batch

No
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Caption: Troubleshooting workflow for cloudy precipitate in cacodylate buffer.
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Buffer Preparation Sterilization and Storage

Dissolve Sodium Cacodylate in High-Purity Water Adjust pH to 7.4 with 0.2 M HCl Bring to Final Volume Filter-Sterilize (0.22 µm) Store at 4°C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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